Cas no 1235300-29-4 (1-5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl-4-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperazine)

1-5-(5-Methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl-4-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperazine is a heterocyclic compound featuring a pyridine core linked to both a 5-methyl-1,2,4-oxadiazole and a 4-propyl-1,2,3-thiadiazole moiety via a piperazine scaffold. This structure confers potential utility in medicinal chemistry, particularly as a pharmacophore for targeting specific biological pathways. The oxadiazole and thiadiazole groups enhance metabolic stability and binding affinity, while the piperazine linker offers conformational flexibility. The compound's modular design allows for further derivatization, making it a versatile intermediate in drug discovery. Its well-defined synthetic route ensures reproducibility, and its physicochemical properties suggest favorable bioavailability for preclinical applications.
1-5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl-4-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperazine structure
1235300-29-4 structure
Product Name:1-5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl-4-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperazine
CAS No:1235300-29-4
MF:C18H21N7O2S
MW:399.470041036606
CID:5939526
PubChem ID:49701359
Update Time:2025-11-01

1-5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl-4-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl-4-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperazine
    • VU0647896-1
    • AKOS024514390
    • 1235300-29-4
    • [4-[5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]piperazin-1-yl]-(4-propylthiadiazol-5-yl)methanone
    • (4-(5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazin-1-yl)(4-propyl-1,2,3-thiadiazol-5-yl)methanone
    • 1-[5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]-4-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperazine
    • F5591-0194
    • Inchi: 1S/C18H21N7O2S/c1-3-4-14-16(28-23-21-14)18(26)25-9-7-24(8-10-25)15-6-5-13(11-19-15)17-20-12(2)27-22-17/h5-6,11H,3-4,7-10H2,1-2H3
    • InChI Key: CJXBBAQANSJNFH-UHFFFAOYSA-N
    • SMILES: S1C(=C(CCC)N=N1)C(N1CCN(C2C=CC(C3=NOC(C)=N3)=CN=2)CC1)=O

Computed Properties

  • Exact Mass: 399.14774411g/mol
  • Monoisotopic Mass: 399.14774411g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 534
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 129Ų

1-5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl-4-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5591-0194-2μmol
1-[5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]-4-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperazine
1235300-29-4
2μmol
$57.0 2023-09-09
Life Chemicals
F5591-0194-5μmol
1-[5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]-4-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperazine
1235300-29-4
5μmol
$63.0 2023-09-09
Life Chemicals
F5591-0194-10μmol
1-[5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]-4-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperazine
1235300-29-4
10μmol
$69.0 2023-09-09
Life Chemicals
F5591-0194-20μmol
1-[5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]-4-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperazine
1235300-29-4
20μmol
$79.0 2023-09-09
Life Chemicals
F5591-0194-1mg
1-[5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]-4-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperazine
1235300-29-4
1mg
$54.0 2023-09-09
Life Chemicals
F5591-0194-2mg
1-[5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]-4-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperazine
1235300-29-4
2mg
$59.0 2023-09-09
Life Chemicals
F5591-0194-3mg
1-[5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]-4-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperazine
1235300-29-4
3mg
$63.0 2023-09-09
Life Chemicals
F5591-0194-4mg
1-[5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]-4-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperazine
1235300-29-4
4mg
$66.0 2023-09-09
Life Chemicals
F5591-0194-5mg
1-[5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]-4-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperazine
1235300-29-4
5mg
$69.0 2023-09-09
Life Chemicals
F5591-0194-10mg
1-[5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]-4-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperazine
1235300-29-4
10mg
$79.0 2023-09-09

1-5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl-4-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperazine Related Literature

Additional information on 1-5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl-4-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperazine

Research Brief on 1-5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl-4-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperazine (CAS: 1235300-29-4)

This research brief provides an in-depth analysis of the latest advancements and studies related to the compound 1-5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl-4-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperazine (CAS: 1235300-29-4). This molecule has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. The brief consolidates recent findings, methodologies, and implications for future research and development.

The compound, characterized by its heterocyclic moieties including oxadiazole and thiadiazole rings, has been investigated for its pharmacological properties, particularly in the context of enzyme inhibition and receptor modulation. Recent studies have highlighted its role as a potent inhibitor of specific kinases and proteases, making it a promising candidate for the treatment of various diseases, including cancer and inflammatory disorders. The synthesis and optimization of this compound have also been a focal point, with researchers exploring novel synthetic routes to enhance its bioavailability and efficacy.

One of the key studies published in the past year demonstrated the compound's ability to selectively target and inhibit the activity of a specific kinase involved in tumor proliferation. The research employed a combination of in vitro and in vivo assays to validate the compound's mechanism of action and therapeutic potential. Additionally, computational modeling and structure-activity relationship (SAR) studies provided insights into the molecular interactions that underpin its inhibitory effects, paving the way for further structural modifications and optimization.

Another significant development involves the exploration of the compound's pharmacokinetic properties. Recent pharmacokinetic studies have revealed favorable absorption and distribution profiles, although challenges related to metabolic stability and clearance rates remain. Researchers are actively working on derivatization strategies to address these limitations, with preliminary results showing promise in improving the compound's half-life and overall drug-like properties.

In conclusion, 1-5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl-4-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperazine represents a compelling area of research in the chemical biology and pharmaceutical sectors. Its multifaceted pharmacological profile and the ongoing efforts to refine its properties underscore its potential as a lead compound for future drug development. Continued research is essential to fully elucidate its therapeutic applications and overcome existing challenges in its development.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd